N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine

• IUPAC Name: N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine
• InChI: InChI=1S/C13H14ClN3S/c1-17(9-10-6-4-3-5-7-10)12-8-11(14)15-13(16-12)18-2/h3-8H,9H2,1-2H3
• InChI Key: GJYYJCOEHNEFMH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=CC(=NC(=N2)SC)Cl
• Molecular Formula: C13H14ClN3S
• Molecular Weight: 279.79 g/mol
• CAS No.: 478258-42-3

Description

N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine is a useful research compound. Its molecular formula is C13H14ClN3S and its molecular weight is 279.79. The purity is usually 95%.
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Scientific Research Applications

Crystal and Molecular Structures

• Crystal Structures and Conformational Analysis : The crystal structures of benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine and its isomers have been analyzed, revealing substantial hydrogen-bonding interactions and multiple molecules in their respective structures. These findings are crucial for understanding the conformational differences and layer structures in these compounds (Odell et al., 2007).

Process Development and Manufacturing

• Large-Scale Pharmaceutical Manufacturing : A two-step process for large-scale preparation of a related compound, 6-chloro-9-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-9H-purin-2-amine methanesulfonic acid salt, has been developed. This process is significant for the pharmaceutical manufacturing of related benzylpurine compounds (Shi et al., 2015).

Synthesis and Characterization

• Synthesis and Structural Characterization : Various studies have focused on the synthesis and structural characterization of compounds closely related to N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine. These studies provide insights into the molecular geometry, electronic properties, and potential for chemical reactivity (Murugavel et al., 2016).

Biological Applications

• Antitumor Activity : Some derivatives of related compounds have shown in vitro antitumor activity. For example, a study on aminium N-(6-chloro-7-R-1,1-dioxo-1,4,2-benzodithiazin-3-yl)arylsulfonamidates revealed significant antitumor activity against certain cancer cell lines (Brzozowski et al., 2003).

Analytical Applications

• Analytical Techniques in Hair Dye Contaminants Detection : The use of ionic liquids for the improvement of separation and quantization of aromatic amines, which are typically present as contaminants in consumer products like hair dyes, has been studied. This research is relevant for environmental and consumer product safety analysis (Lizier & Zanoni, 2012).